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Compound of Interest

Compound Name: 2-Hydroxycinnamaldehyde

Cat. No.: B114546

CAS Number: 3541-42-2

Chemical Structure:

IUPAC Name: (E)-3-(2-hydroxyphenyl)prop-2-enal[1]
Molecular Formula: CoHsO2[2][3]

Molecular Weight: 148.16 g/mol [1][2]

SMILES: C1=CC=C(C(=C1)C=CC=0)0

InChl Key: BSDNZCQPDVTDET-HWKANZROSA-N

Core Chemical and Physical Properties
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Property Value Source

CAS Number 3541-42-2

Molecular Formula CoHsO2

Molecular Weight 148.16

Purity >98.0% (HPLC)

Appearance Light yellow to Yellow to
Orange powder to crystal

Melting Point 126 °C

Boiling Point 311.3°C at 760 mmHg

Density 1.174 g/cm3
3-(2-Hydroxyphenyl)-2-

Synonyms propenal, o-

hydroxycinnamaldehyde

Biological Activity and Therapeutic Potential

2-Hydroxycinnamaldehyde (HCA) is a phenylpropanoid naturally found in the bark of
Cinnamomum cassia. It has garnered significant attention in the scientific community for its
potent anti-tumor and anti-inflammatory properties. Research has demonstrated that HCA
exerts its biological effects through the modulation of key cellular signaling pathways, making it
a promising candidate for drug development, particularly in oncology.

Inhibition of STAT3 Signaling Pathway

A primary mechanism of action for 2-Hydroxycinnamaldehyde is the direct inhibition of the
Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway, which is often
constitutively active in many human cancers. HCA has been shown to directly bind to STATS3,
which inhibits its phosphorylation at the tyrosine 705 residue. This prevention of
phosphorylation subsequently blocks STAT3 dimerization and its translocation to the nucleus,
leading to the downregulation of STAT3 target genes that are crucial for cell cycle progression
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and the prevention of apoptosis. The inhibitory effect of HCA on STAT3 is also associated with
an increase in reactive oxygen species (ROS).
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Inhibition of the STAT3 signaling pathway by 2-Hydroxycinnamaldehyde.

Suppression of Wnt/B-catenin Signaling

2-Hydroxycinnamaldehyde has also been identified as an inhibitor of the Wnt/pB-catenin
signaling pathway, another critical pathway often dysregulated in cancers, particularly
colorectal cancer. HCA has been shown to suppress the transcriptional activity of 3-catenin/T-
cell factor (TCF) complexes. This leads to the downregulation of Wnt target genes such as c-
myc and cyclin D1, which are involved in cell proliferation.
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Suppression of the Wnt/B-catenin signaling pathway by 2-Hydroxycinnamaldehyde.

Experimental Protocols
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Synthesis of 2-Hydroxycinnamaldehyde

A

three-step semi-synthetic approach from cinnamaldehyde isolated from cinnamon bark oil

has been described.
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Synthetic workflow for 2-Hydroxycinnamaldehyde from Cinnamaldehyde.

. Nitration of Cinnamaldehyde:

Cinnamaldehyde is reacted with a mixture of nitric acid and acetic acid anhydride.
The reaction is maintained at a temperature of 0-5 °C.

The product of this step is 2-nitrocinnamaldehyde.

. Reduction of 2-Nitrocinnamaldehyde:

The 2-nitrocinnamaldehyde is reduced in a mild condition by refluxing with ammonium
chloride (NH4Cl) and iron (Fe) in a methanol-water solution.

This reaction yields 2-aminocinnamaldehyde.
. Diazotization and Hydrolysis of 2-Aminocinnamaldehyde:

The final step involves the diazotization of 2-aminocinnamaldehyde using sodium nitrite
(NaNO:2) and hydrochloric acid (HCI) at 5 °C, followed by hydrolysis.

This produces the final product, 2-hydroxycinnamaldehyde.

In Vitro Anti-proliferative and Apoptosis Assays

Cell Culture:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b114546?utm_src=pdf-body
https://www.benchchem.com/product/b114546?utm_src=pdf-body-img
https://www.benchchem.com/product/b114546?utm_src=pdf-body
https://www.benchchem.com/product/b114546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Human cancer cell lines (e.g., DU145 prostate cancer, HCT116 colon cancer, SCC-15 and
HEp-2 oral cancer cells) are cultured in appropriate media supplemented with fetal bovine
serum and antibiotics at 37°C in a humidified atmosphere with 5% CO-.

Cell Viability Assay (MTT Assay):

Seed cells in 96-well plates and allow them to adhere overnight.

Treat cells with various concentrations of 2-Hydroxycinnamaldehyde for 24-48 hours.

Add MTT solution to each well and incubate for 4 hours.

Remove the MTT solution and add DMSO to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Cell Cycle Analysis:

Treat cells with 2-Hydroxycinnamaldehyde for the desired time.

Harvest the cells, wash with PBS, and fix in 70% ethanol overnight at -20°C.

Wash the cells with PBS and resuspend in a solution containing propidium iodide and RNase
A.

Analyze the DNA content by flow cytometry to determine the cell cycle distribution.
Western Blot Analysis:

o Lyse treated and untreated cells in RIPA buffer containing protease and phosphatase
inhibitors.

o Determine protein concentration using a BCA assay.
o Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

¢ Block the membrane with 5% non-fat milk or BSA in TBST.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b114546?utm_src=pdf-body
https://www.benchchem.com/product/b114546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Incubate the membrane with primary antibodies against target proteins (e.g., STAT3, p-
STAT3, B-catenin, c-myc, Cyclin D1, PARP, Caspase-3) overnight at 4°C.

e Wash the membrane and incubate with HRP-conjugated secondary antibodies.

e Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

In Vivo Tumor Xenograft Studies

Animal Model:
o Athymic nude mice or other suitable rodent models are used.

e Human cancer cells (e.g., HCT116, DU145) are subcutaneously injected into the flank of the

mice.
Treatment Protocol:
e Once tumors reach a palpable size, randomly assign mice to treatment and control groups.

» Administer 2-Hydroxycinnamaldehyde (e.g., 10 or 20 mg/kg body weight) or vehicle control
via intraperitoneal or oral administration, typically three to five times a week for several
weeks.

» Monitor tumor size using calipers and body weight regularly.
Endpoint Analysis:

o At the end of the study, euthanize the mice and excise the tumors.
e Tumor weight and volume are measured.

e Tumor tissues can be used for further analysis, such as immunohistochemistry or Western
blotting, to assess the in vivo effects on target signaling pathways.

Quantitative Data Summary
In Vitro Efficacy of 2-Hydroxycinnamaldehyde
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Cell Line Assay Concentration  Effect Reference
Increase in G2/M
Cell Cycle phase from
SCC-15 _ 30 uM
Analysis 27.97% to
40.88%
Increase in sub-
SCC-15 Apoptosis 30 pM Gz phase from
5.41% to 21.97%
Increase in sub-
HEp-2 Apoptosis Not specified G1 phase from
3.64% to 22.32%
Inhibition of
STAT3 Reporter STAT3
HCT-116 Dose-dependent o
Assay transcription
activity
] 5 uM (with 250 Significant
Glioblastoma o
Cell Growth UM reduction in

Cells

temozolomide)

cellular growth

In Vivo Efficacy of 2-Hydroxycinnamaldehyde
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Animal .
Cell Line Dosage Route Outcome Reference
Model
Significant
Athymic nude 10 or 20 Intraperitonea  suppression
_ HCT116
mice mg/kg I of tumor
growth
48.4%
decrease in
tumor
Nude mice DU145 50 mg/kg Oral volume;
49.5%
decrease in
tumor weight
Significant
Rat oral RK3E-ras- Direct inhibition of
50 mg/kg o
tumor model Fluc injection tumor mass
growth
50 mg/kg
Mouse (with 30 )
_ _ N Prevention of
orthotopic Glioblastoma  mg/kg Not specified
. tumor growth
xenograft temozolomid
e)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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